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Compound of Interest

Compound Name:
(Dicyclopropylmethyl)amine

Hydrochloride

CAS No.: 51043-72-2

Cat. No.: B3025387

Get Quote

Chemical Identity & Physicochemical Profile
(Dicyclopropylmethyl)amine Hydrochloride is a bicyclic amine salt characterized by high

steric bulk and significant ring strain energy. Unlike simple aliphatic amines, the geminal

dicyclopropyl moiety imparts unique lipophilicity and metabolic stability profiles, making it a

critical scaffold in modern drug discovery.

IUPAC Name: 1,1-Dicyclopropylmethanamine hydrochloride[1]

Common Name: Dicyclopropylmethylamine HCl

CAS Number (Free Base): 13375-29-6[2]

CAS Number (Salt):Not universally assigned; often referenced under free base CAS with

"HCl" designation.

Molecular Formula:
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Molecular Weight: 111.19 g/mol (Free Base) + 36.46 g/mol (HCl) ≈ 147.65 g/mol

Solubility: Highly soluble in water, methanol, and DMSO; sparingly soluble in non-polar

solvents (hexane, toluene).

Property Value / Description

Appearance
White to off-white crystalline solid (hygroscopic).

[3]

Melting Point
>150°C (Decomposition likely >190°C; Empirical

verification required).[4]

Acidity (pKa)
~10.6 (Conjugate acid of free base); 1% aq.

solution pH ≈ 4–5.

Ring Strain
~27.5 kcal/mol per cyclopropyl ring (Total ~55

kcal/mol).

Hazard Identification & Toxicology (GHS Classification)
While specific toxicological data for this salt may be limited, its classification is derived from the

Structure-Activity Relationship (SAR) of analogous cyclopropylamines (e.g., Cyclopropylamine,

CAS 765-30-0).

Core Hazards
Skin Corrosion/Irritation (Category 1B): The salt can hydrolyze on moist skin to release HCl

and the free amine, causing severe chemical burns.

Acute Toxicity (Oral/Inhalation): Harmful if swallowed. Cyclopropylamines are known to

inhibit monoamine oxidase (MAO) and can act as mechanism-based inactivators of

cytochrome P450 enzymes (bioactivation).

Eye Damage (Category 1): Risk of irreversible corneal damage upon contact.

Specific Cyclopropyl Risks
Metabolic Bioactivation: The cyclopropyl ring can undergo single-electron transfer (SET)

oxidation, opening the ring to form reactive radical intermediates. Avoid prolonged exposure.
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Thermal Instability: While the HCl salt is more stable than the free base, the high ring strain

makes the compound susceptible to violent decomposition if heated beyond 200°C or

subjected to strong shock.

Safe Handling Protocols
A. Engineering Controls

Primary Containment: All solid handling (weighing, transfer) must be performed inside a

Chemical Fume Hood or a Powder Containment Enclosure.

Ventilation: Ensure face velocity >0.5 m/s.

Inert Atmosphere: The compound is hygroscopic.[3] Store and handle under nitrogen or

argon when possible to prevent caking and hydrolysis.

B. Personal Protective Equipment (PPE)
Respiratory: If dust formation is likely outside a hood, use a P3 (High Efficiency) particulate

respirator or a Powered Air Purifying Respirator (PAPR).

Hands: Double-gloving recommended.

Inner: Nitrile (0.11 mm).

Outer: Nitrile (0.11 mm) or Laminate film (Silver Shield) for prolonged contact.

Eyes: Chemical splash goggles. Face shield required if handling solutions >100 mL.

C. Experimental Workflow: Free Base Liberation
Researchers often need to liberate the free amine for nucleophilic substitution reactions. This

step generates the volatile, amine-odorous free base.
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Figure 1: Workflow for liberating the free amine from the hydrochloride salt. Note the volatility

hazard at the "Free Base" stage.

Storage & Stability
Temperature: Store at 2–8°C (Refrigerated).

Environment: Keep container tightly closed in a dry, well-ventilated place. Hygroscopic

nature requires desiccation.

Incompatibilities:

Strong Oxidizing Agents: Risk of N-oxidation or ring fragmentation.

Acid Chlorides/Anhydrides: Reacts violently to form amides.

Nitrosating Agents: Potential formation of carcinogenic N-nitroso compounds.

Emergency Response
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Scenario Immediate Action

Skin Contact

Wash with 5% polyethylene glycol (PEG 400) if

available, or copious soap and water for 15

mins. Do not neutralize with acid.

Eye Contact

Rinse cautiously with water for 15 mins.

Remove contact lenses. Seek immediate

ophthalmological consult.

Inhalation

Move to fresh air. If breathing is difficult,

administer oxygen. Monitor for delayed

pulmonary edema (due to HCl gas).

Spill (Solid)

Cover with dry lime or soda ash. Sweep up

carefully to avoid dust. Place in a closed

container.

Fire

Use water spray, alcohol-resistant foam, or dry

chemical. Warning: Combustion releases toxic

NOx and HCl fumes.

Synthesis & Impurity Profile
Understanding the synthesis helps identify potential impurities in the commercial material. The

standard route involves the reductive amination of Dicyclopropyl Ketone (DCPK).
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Figure 2: Synthesis pathway highlighting potential impurities. Commercial lots should be

checked for "Impurity B" (secondary amine) which can alter stoichiometry in subsequent

reactions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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